Cas no 1005697-69-7 (2-(4-bromo-1H-pyrazol-1-yl)butanoic acid)
1005697-69-7 structure
Product Name:2-(4-bromo-1H-pyrazol-1-yl)butanoic acid
CAS No:1005697-69-7
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD04967810
CID:3058364
PubChem ID:17024720
Update Time:2025-04-21
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromo-pyrazol-1-yl)-butyric acid
- 2-(4-Bromo-1H-pyrazol-1-yl)butanoic acid
- AKOS000306635
- 1H-Pyrazole-1-acetic acid, 4-bromo-alpha-ethyl-
- BBL038944
- 2-(4-bromopyrazol-1-yl)butanoic acid
- CS-0034347
- EN300-83671
- FS-1855
- 1H-Pyrazole-1-acetic acid, 4-bromo--ethyl-
- STK312767
- MFCD04967810
- FQB69769
- 1005697-69-7
- 2-(4-bromo-1H-pyrazol-1-yl)butanoic acid
-
- MDL: MFCD04967810
- Inchi: 1S/C7H9BrN2O2/c1-2-6(7(11)12)10-4-5(8)3-9-10/h3-4,6H,2H2,1H3,(H,11,12)
- InChI Key: YEHBONHWZVDARH-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)C(C(=O)O)CC
Computed Properties
- Exact Mass: 231.98474g/mol
- Monoisotopic Mass: 231.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 233.06g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027959-250mg |
2-(4-Bromo-pyrazol-1-yl)-butyric acid |
1005697-69-7 | 250mg |
£152.00 | 2022-03-01 | ||
| Fluorochem | 027959-1g |
2-(4-Bromo-pyrazol-1-yl)-butyric acid |
1005697-69-7 | 1g |
£363.00 | 2022-03-01 | ||
| Fluorochem | 027959-2g |
2-(4-Bromo-pyrazol-1-yl)-butyric acid |
1005697-69-7 | 2g |
£638.00 | 2022-03-01 | ||
| Fluorochem | 027959-5g |
2-(4-Bromo-pyrazol-1-yl)-butyric acid |
1005697-69-7 | 5g |
£963.00 | 2022-03-01 | ||
| Enamine | EN300-83671-0.05g |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid |
1005697-69-7 | 94% | 0.05g |
$86.0 | 2023-09-02 | |
| Enamine | EN300-83671-0.1g |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid |
1005697-69-7 | 94% | 0.1g |
$129.0 | 2023-09-02 | |
| Enamine | EN300-83671-0.25g |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid |
1005697-69-7 | 94% | 0.25g |
$183.0 | 2023-09-02 | |
| Enamine | EN300-83671-0.5g |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid |
1005697-69-7 | 94% | 0.5g |
$342.0 | 2023-09-02 | |
| Enamine | EN300-83671-1.0g |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid |
1005697-69-7 | 94% | 1.0g |
$457.0 | 2023-02-11 | |
| Enamine | EN300-83671-2.5g |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid |
1005697-69-7 | 94% | 2.5g |
$894.0 | 2023-09-02 |
2-(4-bromo-1H-pyrazol-1-yl)butanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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